Cas no 788153-44-6 (2-(4-(tert-Butoxycarbonyl)piperazin-1-yl)-2-oxoacetic acid)

• Product Name: 2-(4-(tert-Butoxycarbonyl)piperazin-1-yl)-2-oxoacetic acid
• CAS No: 788153-44-6
• MF: C₁₁H₁₈N₂O₅
• MW: 258.271023273468
• MDL: MFCD08437491
• CID: 554968
• PubChem ID: 17750355
• Update Time: 2025-05-20

2-(4-(tert-Butoxycarbonyl)piperazin-1-yl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(tert-Butoxycarbonyl)piperazin-1-yl)-2-oxoacetic acid
• 1-Piperazineaceticacid, 4-[(1,1-dimethylethoxy)carbonyl]-a-oxo-
• 2-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]-2-oxoacetic acid
• (4-boc-piperazin-1-yl)oxoacetic acid
• (4-Boc-piperazin-1-yl)-oxo-acetic acid
• 4-(boc-piperazin-1-yl)-oxo-acetic acid
• AC1Q1N5H
• AG-H-16107
• AGN-PC-01LR47
• KB-37327
• MolPort-002-500-637
• DTXSID00590456
• 788153-44-6
• 2-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-2-oxoacetic acid
• [4-(tert-Butoxycarbonyl)-1-piperazinyl](oxo)acetic acid
• [4-(TERT-BUTOXYCARBONYL)PIPERAZIN-1-YL](OXO)ACETIC ACID
• SCHEMBL18642349
• AKOS015996611
• CS-0128681
• A839502
• MFCD08437491
• FS-4837
• EN300-1589649
• 2-(4-tert-butoxycarbonylpiperazin-1-yl)-2-oxo-acetic acid
• FT-0644878
• DB-016477

• MDL： MFCD08437491
• Inchi： 1S/C11H18N2O5/c1-11(2,3)18-10(17)13-6-4-12(5-7-13)8(14)9(15)16/h4-7H2,1-3H3,(H,15,16)
• InChI Key： WUVXPLRYCUOGTJ-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C(C(=O)O)=O)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 258.12200
• Monoisotopic Mass: 258.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.2A^2
• XLogP3: 0.3

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 397.4±52.0 °C at 760 mmHg
• Flash Point: 194.2±30.7 °C
• Refractive Index: 1.518
• PSA: 87.15000
• LogP: 0.02610
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

2-(4-(tert-Butoxycarbonyl)piperazin-1-yl)-2-oxoacetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-(tert-Butoxycarbonyl)piperazin-1-yl)-2-oxoacetic acid

2-(4-(tert-Butoxycarbonyl)piperazin-1-yl)-2-oxoacetic Acid: A Comprehensive Overview

The compound 2-(4-(tert-Butoxycarbonyl)piperazin-1-yl)-2-oxoacetic acid, identified by the CAS number 788153-44-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which have been extensively studied for their potential applications in drug development. The molecule's structure features a piperazine ring substituted with a tert-butoxycarbonyl (Boc) group and a 2-oxoacetic acid moiety, making it a versatile scaffold for further functionalization and biological evaluation.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes. One notable approach involves the coupling of a Boc-protected piperazine derivative with an activated acetic acid derivative under mild conditions. This method not only ensures high yield but also preserves the stereochemistry of the molecule, which is crucial for its biological activity. The use of environmentally friendly reagents and solvents in these reactions aligns with the growing trend toward green chemistry practices.

The pharmacological properties of 2-(4-(tert-Butoxycarbonyl)piperazin-1-yl)-2-oxoacetic acid have been explored in several recent studies. In vitro assays have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways, suggesting its role in the development of therapeutic agents for metabolic disorders. Additionally, preliminary toxicity studies indicate that the compound exhibits low cytotoxicity, making it a promising candidate for further preclinical testing.

The structural versatility of this compound allows for extensive modifications to enhance its bioavailability and efficacy. For instance, researchers have explored the incorporation of hydrophilic groups to improve solubility and pharmacokinetic profiles. These modifications are critical for translating laboratory findings into clinically relevant drugs.

In conclusion, 2-(4-(tert-Butoxycarbonyl)piperazin-1-yl)-2-oxoacetic acid represents a valuable platform for exploring novel therapeutic strategies. Its unique combination of chemical stability, biological activity, and synthetic accessibility positions it as a key molecule in contemporary drug discovery efforts.